Cas no 223788-08-7 (Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 223788-08-7
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD18803546
• CID: 1109335
• Update Time: 2025-11-02

Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-2-methyl-6-oxo-3-Pyridinecarboxylic acid methyl ester
• methyl 2-methyl-6-oxo-1H-pyridine-3-carboxylate
• methyl 6-hydroxy-2-methylnicotinate
• 3-pyridinecarboxylic acid, 6-hydroxy-2-methyl-, methyl ester
• LogP
• Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• METHYL 6-HYDROXY-2-METHYLPYRIDINE-3-CARBOXYLATE
• 3-Pyridinecarboxylic acid, 1,6-dihydro-2-methyl-6-oxo-, methyl ester
• NYZKFYQERYBEAB-UHFFFAOYSA-N
• 6966AJ
• NE49711
• FCH2245691
• AB64410
• SY026051

• MDL： MFCD18803546
• Inchi： 1S/C8H9NO3/c1-5-6(8(11)12-2)3-4-7(10)9-5/h3-4H,1-2H3,(H,9,10)
• InChI Key： NYZKFYQERYBEAB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(NC=1C)=O)=O

Computed Properties

• Exact Mass: 167.05827
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 289
• Topological Polar Surface Area: 55.4

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

Comprehensive Guide to Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 223788-08-7)

Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 223788-08-7) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This ester derivative of dihydropyridine has garnered significant attention due to its versatile applications in drug synthesis and material science. With the increasing demand for heterocyclic compounds in medicinal chemistry, this molecule serves as a key intermediate for developing novel bioactive molecules.

The molecular structure of Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate features a carboxylate ester group at the 3-position and a keto group at the 6-position, making it highly reactive for further chemical modifications. Researchers often explore its potential in synthesizing pyridine-based drug candidates, particularly for neurological and anti-inflammatory applications. Recent studies highlight its role in developing small-molecule inhibitors targeting specific enzyme pathways.

In the context of current research trends, this compound aligns with the growing interest in sustainable synthetic methodologies and green chemistry. Scientists are investigating eco-friendly catalytic systems for its production, addressing the pharmaceutical industry's need for cost-effective intermediates. The compound's stability under various conditions makes it suitable for high-throughput screening applications in drug discovery pipelines.

From a commercial perspective, Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate has seen steady demand growth in academic and industrial laboratories. Suppliers frequently receive inquiries about its purity specifications, storage conditions, and scale-up synthesis protocols. The compound's compatibility with modern flow chemistry techniques has further enhanced its appeal for process optimization studies.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, which is crucial for reproducible research outcomes. The scientific community continues to explore its structure-activity relationships to unlock new therapeutic possibilities.

For researchers working with CAS 223788-08-7, proper handling includes standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, appropriate personal protective equipment is recommended during manipulation. The compound's shelf life and stability data remain important considerations for inventory management in research facilities.

The future outlook for Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate appears promising, particularly in the development of next-generation pharmaceuticals. Its structural features make it valuable for creating targeted drug delivery systems and bioconjugates. Ongoing research may reveal additional applications in material science, particularly for designing functionalized polymers with specific electronic properties.

Frequently asked questions about this compound include inquiries about its solubility profile, derivatization potential, and commercial availability in different quantities. Suppliers often provide technical data sheets containing essential physicochemical properties to facilitate experimental planning. The compound's role in medicinal chemistry optimization continues to be an active area of investigation.

In summary, Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate represents an important building block in contemporary organic synthesis. Its combination of structural features and reactivity patterns positions it as a valuable tool for researchers exploring heterocyclic chemistry and drug discovery. As synthetic methodologies advance, this compound will likely find expanded applications across multiple scientific disciplines.